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Compound of Interest

Compound Name: Mesosulfuron-methyl

Cat. No.: B1676312 Get Quote

Introduction

Mesosulfuron-methyl is a selective, post-emergence herbicide belonging to the sulfonylurea

chemical class.[1][2] It is a systemic compound with foliar and soil activity, primarily used for the

control of annual grass weeds and some broadleaf weeds in wheat and triticale.[2][3][4] As a

Group B herbicide, its mode of action is the inhibition of the acetolactate synthase (ALS)

enzyme.[2] This characteristic makes it a crucial component in integrated weed management

(IWM) programs, particularly in strategies aimed at managing and preventing herbicide

resistance.[1][5] Mesosulfuron-methyl is often formulated with a safener, such as mefenpyr-

diethyl, to enhance crop safety.[6][7]

Mechanism of Action

The primary target of Mesosulfuron-methyl is the enzyme acetolactate synthase (ALS), also

known as acetohydroxyacid synthase (AHAS).[1][8] This enzyme is essential for the

biosynthesis of branched-chain amino acids: valine, leucine, and isoleucine.[1] These amino

acids are vital for protein synthesis and, consequently, plant growth.[1]

Upon application, Mesosulfuron-methyl is absorbed through the foliage and roots and

translocated systemically via the xylem and phloem to the meristematic tissues where it exerts

its effect.[1][9] By inhibiting the ALS enzyme, the herbicide halts the production of these

essential amino acids, leading to a rapid cessation of cell division and plant growth.[4][8] Visible
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symptoms, such as yellowing (chlorosis) and necrosis of the growing points, develop over time,

ultimately leading to weed death.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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